A novel series of phenolic temozolomide (TMZ) esters with 4 to 5-fold increased potency, compared to TMZ, against glioma cells irrespective of MGMT expression†
RSC Advances Pub Date: 2020-05-06 DOI: 10.1039/D0RA02686G
Abstract
The standard of care treatment for patients diagnosed with glioblastoma multiforme (GBM) is temozolomide (TMZ). Tumour resistance to TMZ results in significantly limited clinical effectiveness. There is therefore an inherent need for alternatives to TMZ capable of overcoming resistance associated with MGMT and MMR. In the present study, a series of ester and amide analogues of TMZ, modified at position 8 on the imidazole ring, were prepared and investigated for antiproliferative properties. It was found that phenolic ester analogues of TMZ displayed increased potency, of up to 5-fold, against specified glioblastoma cell lines. The encouraging results displayed by the phenolic TMZ esters prompted further investigations against patient-derived primary glioblastoma cultures. The primary cultures, BTNW914 and BTNW374, were MGMT positive and MGMT negative, respectively. Lead phenolic TMZ esters were found to decrease viability in primary cells at clinically relevant concentrations, irrespective of MGMT expression. Furthermore, TMZ was found to be ineffective against the same primary cells at clinically relevant concentrations. The novel phenyl ester analogues of TMZ, described in this study, could have potential chemotherapeutic properties for the treatment of GBM, overcoming the resistance associated with the expression of MGMT.
![Graphical abstract: A novel series of phenolic temozolomide (TMZ) esters with 4 to 5-fold increased potency, compared to TMZ, against glioma cells irrespective of MGMT expression](http://scimg.chem960.com/usr/1/D0RA02686G.jpg)
Recommended Literature
- [1] Linear correlation between the C–H activation barrier and the C–Cu/C–H bond dissociation energy gap in Cu-promoted C–H activation of heteroarenes†
- [2] Synthesis, structural studies, kinetic stability, and oxidation catalysis of the late first row transition metal complexes of 4,10-dimethyl-1,4,7,10-tetraazabicyclo[6.5.2]pentadecane†
- [3] The effect of giving certain oils in the daily diet of cows on the composition of butter fat
- [4] Advances in the theory of superhydrophobic surfaces
- [5] Understanding the Raman enhancement of carbon nanohorns labelled with organic dyes†
- [6] Functionalized self-assembling peptide RADKPS hydrogels promote regenerative repair of degenerated intervertebral discs
- [7] Hydrothermally derived p–n MoS2–ZnO from p–p MoS2-ZIF-8 for an efficient detection of NO2 at room temperature†
- [8] Exploring the mechanical properties of nanometer-thick elastic films through micro-drop impinging on large-area suspended graphene†
- [9] Correlation of core binding energies by a potential model based on “half-ionized” cores and a new method for calculating atomic charges
- [10] Contents pages
![RSC Advances](https://scimg.chem960.com/usr/1/RA012008.jpg)
Journal Nameļ¼RSC Advances
Research Products
-
Nitric acid,phenylmethyl ester
CAS no.: 15285-42-4
-
CAS no.: 10383-90-1
-
CAS no.: 13446-44-1
-
CAS no.: 156779-05-4